Cas no 1048919-15-8 (2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid)

• Product Name: 2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid
• CAS No: 1048919-15-8
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• MDL: MFCD02682192
• CID: 4678821
• PubChem ID: 42875376
• Update Time: 2025-05-23

2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-6-fluorobenzoic acid
• 2-[(tert-butoxycarbonyl)amino]-6-fluorobenzoic acid
• AB12215
• AK470580
• 2-tert-Butoxycarbonylamino-6-fluorobenzoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-6-fluorobenzoic acid
• Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-fluoro-
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-6-fluoro-
• BOC-2-AMINO-6-FLUOROBENZOIC ACID
• 2-fluoro-6-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 1048919-15-8
• CS-0186381
• AKOS009478909
• MFCD02682192
• C71201
• BS-14350
• EN300-156977
• 2-((tert-Butoxycarbonyl)amino)-6-fluorobenzoicacid
• YRB91915
• 2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid

• MDL： MFCD02682192
• Inchi： 1S/C12H14FNO4/c1-12(2,3)18-11(17)14-8-6-4-5-7(13)9(8)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ADEVFUGRTWPNPT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.09068609g/mol
• Monoisotopic Mass: 255.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 2.7

2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-tert-Butoxycarbonylamino-6-fluorobenzoic Acid

2-Tert-Butoxycarbonylamino-6-Fluorobenzoic Acid (CAS No. 1048919-15-8)

2-Tert-butoxycarbonylamino-6-fluorobenzoic acid is a highly specialized organic compound with the CAS registry number 1048919-15-8. This compound belongs to the class of amino acids and is widely recognized for its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a tert-butoxycarbonyl (Boc) group attached to an amino group, which is further substituted on a fluorinated benzoic acid backbone.

The synthesis of 2-tert-butoxycarbonylamino-6-fluorobenzoic acid involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. The Boc group serves as a protecting group for the amino functionality, making it easier to handle during subsequent reactions. This compound has been extensively studied for its role in peptide synthesis, where it acts as a precursor for the preparation of bioactive molecules. Recent research has highlighted its potential in the development of novel antibiotics and anticancer agents due to its ability to modulate key cellular pathways.

In terms of physical properties, 2-tert-butoxycarbonylamino-6-fluorobenzoic acid exhibits a melting point of approximately 230°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal, which makes it suitable for applications requiring hydrophobic interactions. The presence of the fluorine atom at the 6-position of the benzene ring imparts unique electronic properties, enhancing its reactivity in certain chemical transformations.

Recent studies have explored the use of 2-tert-butoxycarbonylamino-6-fluorobenzoic acid in the development of advanced materials, particularly in the field of nanotechnology. Its ability to form self-assembled monolayers (SAMs) has been leveraged to create surfaces with tailored functionalities, such as drug delivery systems and biosensors. The integration of this compound into SAMs has been shown to improve biocompatibility and stability, making it a promising candidate for medical applications.

The environmental impact of 2-tert-butoxycarbonylamino-6-fluorobenzoic acid has also been a topic of interest among researchers. Studies have demonstrated that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This property is particularly important for its use in agricultural applications, where minimizing environmental contamination is a critical concern.

In conclusion, 2-tert-butoxycarbonylamino-6-fluorobenzoic acid (CAS No. 1048919-15-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an increasingly significant role in advancing scientific and technological innovations.